Cas no 514803-03-3 (1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-)
514803-03-3 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-
CAS No:514803-03-3
MF:C14H9N5O4S
MW:343.317360639572
CID:1571506
Update Time:2024-08-24
1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-
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- Inchi: 1S/C14H9N5O4S/c20-18(21)11-6-4-10(5-7-11)15-14-17-16-13(24-14)9-2-1-3-12(8-9)19(22)23/h1-8H,(H,15,17)
- InChI Key: WLSNZCVLMZKYCY-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1NC1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 343.03767
Experimental Properties
- Density: 1.557±0.06 g/cm3(Predicted)
- Boiling Point: 565.0±60.0 °C(Predicted)
- PSA: 124.09
- pka: -0.16±0.10(Predicted)
1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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